Cas no 106921-54-4 ([1,2,4]Triazolo[1,5-c]pyrimidine, 8-methoxy-)

• Product Name: [1,2,4]Triazolo[1,5-c]pyrimidine, 8-methoxy-
• CAS No: 106921-54-4
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 3581723
• PubChem ID: 13721407
• Update Time: 2025-05-25

[1,2,4]Triazolo[1,5-c]pyrimidine, 8-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-c]pyrimidine, 8-methoxy-
• 8-Methoxy-[1,2,4]triazolo[1,5-c]pyrimidine
• Methoxy-8 <1,2,4>triazolo<1,5-c>pyrimidine
• CS-0045629
• InChI=1/C6H6N4O/c1-11-5-2-7-4-10-6(5)8-3-9-10/h2-4H,1H
• 106921-54-4

• Inchi： 1S/C6H6N4O/c1-11-5-2-7-4-10-6(5)8-3-9-10/h2-4H,1H3
• InChI Key： CNYVYMFQTDHBER-UHFFFAOYSA-N
• SMILES： C1=NC=C(OC)C2=NC=NN12

Computed Properties

• Exact Mass: 150.05416083Da
• Monoisotopic Mass: 150.05416083Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on [1,2,4]Triazolo[1,5-c]pyrimidine, 8-methoxy-

[1,2,4]Triazolo[1,5-c]pyrimidine, 8-methoxy-

The compound with CAS No. 106921-54-4, known as [[1,2,4]Triazolo[1,5-c]pyrimidine], 8-methoxy derivative, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of triazolopyrimidines, which are heterocyclic structures with unique electronic properties and potential bioactivity. The 8-methoxy substitution adds further complexity to its structure and may influence its chemical reactivity and biological interactions.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in drug discovery. These compounds are being explored for their potential as antitumor agents, antiviral compounds, and antibacterial agents. The 8-methoxy group in this specific compound may enhance its solubility and stability, making it a promising candidate for further investigation in medicinal chemistry.

One of the most notable advancements in the synthesis of [[1,2,4]Triazolo[1,5-c]pyrimidine], 8-methoxy derivatives involves the use of microwave-assisted reactions. This method has been shown to significantly reduce reaction times while maintaining high yields and purity levels. Such innovations in synthetic chemistry are crucial for scaling up production and making these compounds more accessible for preclinical studies.

From a biological standpoint, the compound has demonstrated selective cytotoxicity against various cancer cell lines. This suggests that it may have potential as a targeted therapeutic agent in oncology. Researchers have also explored its ability to inhibit key enzymes involved in viral replication, which could pave the way for novel antiviral therapies.

In terms of structural analysis, the molecule's triazolopyrimidine core is highly rigid due to its aromaticity and conjugation patterns. This rigidity is thought to play a critical role in its binding interactions with biological targets such as proteins or nucleic acids. The 8-methoxy group further modulates these interactions by introducing electron-donating effects that could enhance binding affinity or selectivity.

Another area of active research is the evaluation of this compound's pharmacokinetic properties. Understanding its absorption, distribution, metabolism, and excretion (ADME) profiles is essential for determining its suitability as a drug candidate. Preliminary studies indicate that the compound has moderate bioavailability when administered orally in animal models.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of [[1,2,4]Triazolo[1,5-c]pyrimidine], 8-methoxy derivatives into clinical candidates. The integration of computational chemistry tools with experimental approaches will likely play a pivotal role in optimizing the compound's efficacy and safety profiles.

In conclusion, CAS No. 106921-54-4 represents a significant advancement in heterocyclic chemistry with promising applications in drug discovery. Its unique structure and functional groups make it an attractive target for further research across multiple therapeutic areas.